N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions†

RSC Advances Pub Date: 2023-11-30 DOI: 10.1039/D3RA06751C

Abstract

An N-alkylation procedure has been developed under very mild conditions using a known commercially available Ru-based catalyst. As a result, a wide range of aromatic primary amines has been selectively alkylated with several primary alcohols, yielding the corresponding secondary amines in high yields. The methodology also enables the methylation of anilines in refluxing methanol and the preparation of a set of heterocycles in a straightforward way.

Graphical abstract: N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions
N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions†
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